Cas no 312923-72-1 ((2E)-3-5-(4-chlorophenyl)furan-2-yl-2-cyano-N-(2-methoxy-4-methylphenyl)prop-2-enamide)
(2E)-3-5-(4-chlorophenyl)furan-2-yl-2-cyano-N-(2-methoxy-4-methylphenyl)prop-2-enamide Chemical and Physical Properties
Names and Identifiers
-
- (2E)-3-5-(4-chlorophenyl)furan-2-yl-2-cyano-N-(2-methoxy-4-methylphenyl)prop-2-enamide
- (E)-3-(5-(4-chlorophenyl)furan-2-yl)-2-cyano-N-(2-methoxy-4-methylphenyl)acrylamide
- 2-Propenamide, 3-[5-(4-chlorophenyl)-2-furanyl]-2-cyano-N-(2-methoxy-4-methylphenyl)-
- 312923-72-1
- AKOS001583425
- (E)-3-[5-(4-chlorophenyl)furan-2-yl]-2-cyano-N-(2-methoxy-4-methylphenyl)prop-2-enamide
- (2E)-3-[5-(4-CHLOROPHENYL)FURAN-2-YL]-2-CYANO-N-(2-METHOXY-4-METHYLPHENYL)PROP-2-ENAMIDE
- F0014-0671
-
- Inchi: 1S/C22H17ClN2O3/c1-14-3-9-19(21(11-14)27-2)25-22(26)16(13-24)12-18-8-10-20(28-18)15-4-6-17(23)7-5-15/h3-12H,1-2H3,(H,25,26)
- InChI Key: CDRFIBKDXIKLPU-UHFFFAOYSA-N
- SMILES: C(NC1=CC=C(C)C=C1OC)(=O)C(C#N)=CC1=CC=C(C2=CC=C(Cl)C=C2)O1
Computed Properties
- Exact Mass: 392.0927701g/mol
- Monoisotopic Mass: 392.0927701g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 28
- Rotatable Bond Count: 5
- Complexity: 621
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 75.3Ų
Experimental Properties
- Density: 1.303±0.06 g/cm3(Predicted)
- Boiling Point: 618.5±55.0 °C(Predicted)
- pka: 9.58±0.70(Predicted)
(2E)-3-5-(4-chlorophenyl)furan-2-yl-2-cyano-N-(2-methoxy-4-methylphenyl)prop-2-enamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0014-0671-2μmol |
(2E)-3-[5-(4-chlorophenyl)furan-2-yl]-2-cyano-N-(2-methoxy-4-methylphenyl)prop-2-enamide |
312923-72-1 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0014-0671-5μmol |
(2E)-3-[5-(4-chlorophenyl)furan-2-yl]-2-cyano-N-(2-methoxy-4-methylphenyl)prop-2-enamide |
312923-72-1 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0014-0671-10μmol |
(2E)-3-[5-(4-chlorophenyl)furan-2-yl]-2-cyano-N-(2-methoxy-4-methylphenyl)prop-2-enamide |
312923-72-1 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0014-0671-20μmol |
(2E)-3-[5-(4-chlorophenyl)furan-2-yl]-2-cyano-N-(2-methoxy-4-methylphenyl)prop-2-enamide |
312923-72-1 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0014-0671-1mg |
(2E)-3-[5-(4-chlorophenyl)furan-2-yl]-2-cyano-N-(2-methoxy-4-methylphenyl)prop-2-enamide |
312923-72-1 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0014-0671-2mg |
(2E)-3-[5-(4-chlorophenyl)furan-2-yl]-2-cyano-N-(2-methoxy-4-methylphenyl)prop-2-enamide |
312923-72-1 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0014-0671-3mg |
(2E)-3-[5-(4-chlorophenyl)furan-2-yl]-2-cyano-N-(2-methoxy-4-methylphenyl)prop-2-enamide |
312923-72-1 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0014-0671-4mg |
(2E)-3-[5-(4-chlorophenyl)furan-2-yl]-2-cyano-N-(2-methoxy-4-methylphenyl)prop-2-enamide |
312923-72-1 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0014-0671-5mg |
(2E)-3-[5-(4-chlorophenyl)furan-2-yl]-2-cyano-N-(2-methoxy-4-methylphenyl)prop-2-enamide |
312923-72-1 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0014-0671-10mg |
(2E)-3-[5-(4-chlorophenyl)furan-2-yl]-2-cyano-N-(2-methoxy-4-methylphenyl)prop-2-enamide |
312923-72-1 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
(2E)-3-5-(4-chlorophenyl)furan-2-yl-2-cyano-N-(2-methoxy-4-methylphenyl)prop-2-enamide Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Additional information on (2E)-3-5-(4-chlorophenyl)furan-2-yl-2-cyano-N-(2-methoxy-4-methylphenyl)prop-2-enamide
Chemical Profile of (2E)-3-5-(4-chlorophenyl)furan-2-yl-2-cyano-N-(2-methoxy-4-methylphenyl)prop-2-enamide and Its Significance in Modern Research
The compound with the CAS number 312923-72-1 is a sophisticated organic molecule belonging to the class of amides. Its systematic name, (2E)-3-5-(4-chlorophenyl)furan-2-yl-2-cyano-N-(2-methoxy-4-methylphenyl)prop-2-enamide, provides a detailed insight into its structural framework. This intricate structure, characterized by a conjugated system involving a furan ring and a cyano group, makes it a subject of considerable interest in the field of medicinal chemistry.
In recent years, there has been a growing emphasis on the development of novel therapeutic agents that leverage unique structural motifs to achieve high specificity and efficacy. The presence of multiple pharmacophoric elements in this compound, such as the electron-withdrawing cyano group and the electron-donating methoxy group, suggests potential for diverse biological activities. Specifically, the combination of these groups with the aromatic rings and the amide functionality could contribute to interactions with biological targets, making it a promising candidate for further investigation.
The furan moiety in this compound is particularly noteworthy, as furan derivatives have been extensively studied for their pharmacological properties. The aromatic system of furan can engage in π-stacking interactions with biological targets, which may enhance binding affinity. Additionally, the chlorophenyl ring introduces a hydrophobic region that can interact favorably with lipid-rich environments, such as cell membranes. These features collectively contribute to the compound's potential as a bioactive molecule.
Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with remarkable accuracy. By employing techniques such as molecular docking and quantum mechanical calculations, scientists can gain insights into how this compound might interact with its intended targets. Preliminary simulations have suggested that the amide bond and the cyano group could be key players in mediating these interactions, potentially leading to effects such as receptor modulation or enzyme inhibition.
The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful manipulation of functional groups to construct the desired architecture. Key steps include the formation of the amide bond, the introduction of the cyano group, and the assembly of the furan ring system. Each step must be meticulously controlled to ensure high yield and purity, which are crucial for subsequent biological testing.
In addition to its synthetic complexity, this compound also poses interesting challenges for analytical characterization. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are essential for confirming its structure and understanding its conformational behavior. These analytical methods provide critical data that can inform further optimization efforts and help elucidate its mechanism of action.
The potential applications of this compound are broad and span across various therapeutic areas. For instance, its structural features suggest that it might exhibit properties relevant to central nervous system (CNS) disorders, where precise targeting is often required. Furthermore, its ability to interact with multiple biological pathways makes it a candidate for multitarget drug discovery efforts aimed at addressing complex diseases.
Current research is focused on evaluating the pharmacological profile of this compound through both in vitro and in vivo studies. In vitro assays can provide rapid screening for primary biological activity, while animal models offer more comprehensive assessments of efficacy and safety. These studies will be instrumental in determining whether this compound progresses to clinical development or requires further modification.
The development of novel pharmaceuticals is an iterative process that relies heavily on interdisciplinary collaboration. Chemists design and synthesize new molecules, biologists assess their activity using cell-based assays, and pharmacologists evaluate their potential as drugs. This collaborative approach ensures that compounds like this one are thoroughly vetted before being considered for therapeutic use.
The impact of such research extends beyond immediate therapeutic benefits. By exploring new chemical space and understanding molecular interactions at a deep level, scientists contribute to the broader knowledge base that underpins drug discovery. This knowledge can be leveraged to develop next-generation drugs that are more effective, safer, and better tolerated by patients.
In conclusion, (2E)-3-5-(4-chlorophenyl)furan-2-yl-2-cyano-N-(2-methoxy-4-methylphenyl)prop-2-enamide (CAS no: 312923-72-1) is a structurally complex molecule with significant potential in medicinal chemistry. Its unique combination of functional groups and aromatic systems positions it as a promising candidate for further exploration in drug discovery efforts aimed at treating various diseases.
312923-72-1 ((2E)-3-5-(4-chlorophenyl)furan-2-yl-2-cyano-N-(2-methoxy-4-methylphenyl)prop-2-enamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)